Cas no 2172594-74-8 (4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid)

4-(3-Hydroxyoxetan-3-yl)oxane-4-carboxylic acid is a versatile heterocyclic compound featuring both oxetane and tetrahydropyran (oxane) rings, along with a carboxylic acid functional group. Its unique structure, combining a rigid oxetane moiety with a flexible oxane ring, makes it a valuable intermediate in medicinal chemistry and drug design. The hydroxyl group on the oxetane ring enhances solubility and provides a handle for further derivatization, while the carboxylic acid group enables conjugation or salt formation. This compound is particularly useful in the synthesis of bioactive molecules, where its balanced lipophilicity and polarity contribute to improved pharmacokinetic properties. Its stability and synthetic accessibility further underscore its utility in pharmaceutical research.
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid structure
2172594-74-8 structure
Product Name:4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
CAS No:2172594-74-8
MF:C9H14O5
MW:202.204463481903
CID:6141526
PubChem ID:165598781
Update Time:2025-10-29

4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
    • 2172594-74-8
    • EN300-1631337
    • Inchi: 1S/C9H14O5/c10-7(11)8(1-3-13-4-2-8)9(12)5-14-6-9/h12H,1-6H2,(H,10,11)
    • InChI Key: MFUNLNYUUIQMNJ-UHFFFAOYSA-N
    • SMILES: O1CC(C1)(C1(C(=O)O)CCOCC1)O

Computed Properties

  • Exact Mass: 202.08412354g/mol
  • Monoisotopic Mass: 202.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 76Ų

4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1631337-0.05g
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
2172594-74-8
0.05g
$900.0 2023-06-04
Enamine
EN300-1631337-0.1g
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
2172594-74-8
0.1g
$943.0 2023-06-04
Enamine
EN300-1631337-0.25g
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
2172594-74-8
0.25g
$985.0 2023-06-04
Enamine
EN300-1631337-0.5g
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
2172594-74-8
0.5g
$1027.0 2023-06-04
Enamine
EN300-1631337-1.0g
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
2172594-74-8
1g
$1070.0 2023-06-04
Enamine
EN300-1631337-2.5g
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
2172594-74-8
2.5g
$2100.0 2023-06-04
Enamine
EN300-1631337-5.0g
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
2172594-74-8
5g
$3105.0 2023-06-04
Enamine
EN300-1631337-10.0g
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
2172594-74-8
10g
$4606.0 2023-06-04
Enamine
EN300-1631337-50mg
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
2172594-74-8
50mg
$900.0 2023-09-22
Enamine
EN300-1631337-100mg
4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid
2172594-74-8
100mg
$943.0 2023-09-22

Additional information on 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid

Introduction to 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid (CAS No. 2172594-74-8)

4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid, identified by the chemical compound code CAS No. 2172594-74-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of oxetane derivatives, which are known for their unique structural properties and potential biological activities. The presence of both hydroxyl and carboxylic acid functional groups in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structure of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid features a cyclic ether backbone, which is further modified by the incorporation of a hydroxyl group at the third position of the oxetane ring and a carboxylic acid moiety at the fourth position. This specific arrangement imparts distinct chemical reactivity, making it a valuable building block for medicinal chemists. The oxetane ring itself is a strained three-membered heterocycle, which can undergo ring-opening reactions under appropriate conditions, facilitating the synthesis of more complex molecules.

In recent years, there has been growing interest in oxetane derivatives due to their potential applications in drug discovery. The hydroxyl group in 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid can participate in hydrogen bonding interactions, enhancing its solubility and bioavailability when incorporated into larger molecules. Additionally, the carboxylic acid functionality provides opportunities for further derivatization, such as esterification or amidation, which are common strategies in pharmaceutical development.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop novel compounds with potential therapeutic effects. For instance, derivatives of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid have been investigated for their antimicrobial and anti-inflammatory properties. The strained nature of the oxetane ring can be exploited to create molecules that interact tightly with biological targets, leading to high-affinity binding and potent activity.

The biological activity of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid and its derivatives has been explored through various experimental approaches. In vitro studies have demonstrated that certain oxetane-based compounds exhibit inhibitory effects on enzymes involved in inflammatory pathways. These findings have spurred further research into developing next-generation anti-inflammatory drugs that incorporate similar structural motifs. The hydroxyl group, in particular, has been shown to modulate the pharmacokinetic properties of these compounds, influencing their absorption, distribution, metabolism, and excretion (ADME) profiles.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid and its derivatives. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at the atomic level. This approach has been instrumental in designing more effective drug candidates with improved selectivity and reduced side effects. The ability to simulate the conformational flexibility of the oxetane ring has provided valuable insights into how these molecules can be optimized for better biological activity.

The synthesis of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include ring-closing metathesis (RCM) followed by functional group transformations to introduce the hydroxyl and carboxylic acid groups. Recent advancements in catalytic systems have made these reactions more efficient and environmentally friendly, aligning with green chemistry principles.

Industrial applications of this compound are emerging as pharmaceutical companies seek innovative building blocks for drug development. The versatility of 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid makes it suitable for various therapeutic areas, including oncology, immunology, and neurology. By modifying its structure through further chemical derivatization, researchers can tailor its properties to meet specific pharmacological requirements.

The future prospects for 4-(3-hydroxyoxetan-3-yl)oxane-4-carboxylic acid are promising, with ongoing research aimed at uncovering new biological activities and optimizing synthetic methodologies. Collaborative efforts between academia and industry are expected to accelerate the development of novel drugs based on this compound and its derivatives. As our understanding of molecular interactions continues to evolve, so too will the applications of this versatile chemical entity.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd